Cas no 1042551-80-3 (3-{(3-hydroxypropyl)aminomethyl}benzonitrile)

• Product Name: 3-{(3-hydroxypropyl)aminomethyl}benzonitrile
• CAS No: 1042551-80-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5205499
• PubChem ID: 28714496
• Update Time: 2026-03-06

3-{(3-hydroxypropyl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[(3-hydroxypropyl)amino]methyl]-
• 3-{(3-hydroxypropyl)aminomethyl}benzonitrile

• Inchi： 1S/C11H14N2O/c12-8-10-3-1-4-11(7-10)9-13-5-2-6-14/h1,3-4,7,13-14H,2,5-6,9H2
• InChI Key： XHTCRRNYMOAGNG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CNCCCO)=C1

Additional information on 3-{(3-hydroxypropyl)aminomethyl}benzonitrile

Introduction to 3-{(3-hydroxypropyl)aminomethyl}benzonitrile (CAS No. 1042551-80-3)

3-{(3-hydroxypropyl)aminomethyl}benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1042551-80-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzonitrile core functionalized with a hydroxypropylamino side chain, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of both hydroxyl and amino groups on the side chain enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The benzonitrile moiety is a well-documented pharmacological scaffold, frequently employed in the development of drugs targeting various biological pathways. Its electron-withdrawing nature and ability to form hydrogen bonds contribute to the compound's binding affinity and stability in biological systems. In contrast, the hydroxypropylamino substituent introduces hydrophilicity and metabolic stability, which are critical factors in drug design for improving bioavailability and reducing toxicity. This dual functionality makes 3-{(3-hydroxypropyl)aminomethyl}benzonitrile a promising candidate for further derivatization and exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a precursor in designing novel therapeutic agents. Studies have demonstrated that modifications to the hydroxypropylamino group can fine-tune the pharmacokinetic properties of derived molecules, offering insights into optimizing drug delivery systems. Additionally, the benzonitrile core has been shown to interact effectively with enzymes and receptors, suggesting its utility in developing inhibitors or agonists for therapeutic purposes.

In the context of modern pharmaceutical research, 3-{(3-hydroxypropyl)aminomethyl}benzonitrile has been explored as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The structural flexibility provided by the hydroxyl and amino groups allows for selective binding to target proteins, minimizing off-target effects. Preliminary studies using high-throughput screening have identified derivatives of this compound that exhibit promising antiproliferative activity against certain cancer cell lines. These findings underscore the importance of CAS No. 1042551-80-3 as a key intermediate in medicinal chemistry.

The synthesis of 3-{(3-hydroxypropyl)aminomethyl}benzonitrile involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the nucleophilic substitution of a cyanide group on benzene derivatives with an amine-functionalized alcohol derivative, followed by functional group interconversion to introduce the hydroxypropylamino moiety. Advances in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with green chemistry principles.

From a biochemical perspective, the compound's structure suggests potential roles in modulating cellular signaling pathways. The benzonitrile group can participate in coordination interactions with metal ions, which are often involved in enzymatic reactions. Meanwhile, the hydroxypropylamino group can engage in hydrogen bonding networks within biological macromolecules, influencing protein-ligand interactions. Such interactions are critical for designing drugs that selectively inhibit or activate specific biological processes.

The pharmacological profile of 3-{(3-hydroxypropyl)aminomethyl}benzonitrile has been further investigated through in vitro assays. Researchers have observed that certain derivatives exhibit inhibitory effects on enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in pain and inflammation pathways. Moreover, the compound's ability to cross cell membranes due to its lipophilic nature enhances its potential as an oral therapeutic agent. These properties make it an attractive candidate for further development into novel drugs targeting chronic inflammatory conditions.

In conclusion, CAS No. 1042551-80-3, corresponding to 3-{(3-hydroxypropyl)aminomethyl}benzonitrile, represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer opportunities for designing innovative therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.